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Compound of Interest

Compound Name:
(|AS)-|A-Hydroxy-L-histidine

(hydrochloride)

Cat. No.: B12390889

Get Quote

Executive Summary
The alpha-hydroxy analog of L-histidine, biologically known as Imidazolelactic Acid (ILA),

represents a critical intersection between endogenous amino acid metabolism and synthetic

medicinal chemistry. While historically categorized primarily as a diagnostic marker for

histidinemia and phenylketonuria (PKU), modern application science has repurposed this

molecule as a high-value tool in peptidomimetic drug design.

For drug development professionals, this molecule serves two distinct functions:

Biomarker & Metabolite: A downstream product of histidine transamination, indicating

alterations in cytosolic catabolism or gut microbiota dysbiosis.

Synthetic Building Block: A precursor for depsipeptides (ester-containing peptide analogs).[1]

By replacing the amide linkage (-CONH-) with an ester linkage (-COO-), researchers can

precisely modulate hydrogen bonding networks and proteolytic stability in therapeutic

peptides.
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Part 1: Chemical Identity & Structural Properties
The molecule is structurally defined by the substitution of the

-amino group of L-histidine with a hydroxyl group.

Property Specification

IUPAC Name
(S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic

acid

Common Names
L-Imidazolelactic acid (ILA);

-Hydroxy-Histidine

Molecular Formula

Molecular Weight 156.14 g/mol

Chirality
L-isomer (S-configuration at

-carbon)

Acidity (pKa) Carboxyl: ~3.5; Imidazole: ~6.0

Solubility
Highly soluble in water; sparingly soluble in

ethanol.

Structural Significance in Drug Design
Unlike L-histidine, the

-hydroxy analog lacks the hydrogen bond donor capability at the backbone nitrogen.

Histidine (Amide): -CO-NH- (H-bond donor and acceptor)

-OH Analog (Ester): -CO-O- (H-bond acceptor only)

This "atomic mutation" allows researchers to probe the necessity of specific backbone

hydrogen bonds in protein folding and ligand-receptor interactions without significantly altering

steric volume.
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Part 2: Biological Function & Metabolic Pathways[2]
Endogenous Biosynthesis (The Transamination Route)
In mammalian systems, the primary catabolic route for histidine is deamination via Histidase

(Histidine ammonia-lyase) to urocanate. However, ILA is formed via a secondary

transamination pathway, which becomes upregulated when histidase is deficient (Histidinemia)

or during specific metabolic stress states.

The Pathway:

Transamination: L-Histidine is converted to Imidazolepyruvate by Histidine-pyruvate

aminotransferase (or Histidine transaminase).

Reduction: Imidazolepyruvate is reduced to Imidazolelactic acid by an aromatic lactate

dehydrogenase.

Gut Microbiota & The Gut-Liver Axis
Recent metagenomic studies implicate ILA as a bioactive metabolite produced by commensal

bacteria (e.g., Lactobacillus spp., E. coli). Unlike Imidazole Propionate (a distinct metabolite

linked to insulin resistance via mTORC1 activation), ILA accumulation is often associated with

specific fermentative states.

Mechanism: Bacterial aromatic amino acid aminotransferases convert dietary histidine to

imidazolepyruvate, which is subsequently reduced to ILA to regenerate NAD+.

Pathway Visualization
The following diagram illustrates the bifurcation of histidine catabolism, highlighting the specific

production route of the alpha-hydroxy analog.
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Caption: Divergent catabolism of L-Histidine. The green pathway highlights the formation of the

alpha-hydroxy analog (ILA) via transamination, distinct from the major urocanate pathway.

Part 3: Pharmacological Applications
(Depsipeptides)
The most potent application of

-hydroxy-histidine in drug development is the synthesis of Depsipeptides. These are peptide
analogs where one or more amide bonds are replaced by ester bonds.[2]

Why Use -Hydroxy-Histidine?
Proteolytic Stability: The ester bond is resistant to specific proteases that target the amide

linkage of histidine, extending the half-life of peptide drugs.

Hydrogen Bond Deletion: By removing the N-H proton, researchers can determine if a

specific hydrogen bond is essential for the peptide's bioactive conformation (e.g.,
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-helix stabilization).

Permeability: Depsipeptides often exhibit altered membrane permeability compared to their

native peptide counterparts due to changes in polarity and hydrogen bonding potential.

Experimental Protocol: Solid-Phase Synthesis of
Histidine-Depsipeptides
Note: This protocol assumes standard Fmoc-chemistry on a polystyrene resin.

Reagents:

Substrate: Resin-bound peptide (N-terminus deprotected).

Building Block: Fmoc-L-Imidazolelactic acid (Side chain protected, typically Trt or Boc).

Coupling Agents: DIC (Diisopropylcarbodiimide) / DMAP (4-Dimethylaminopyridine).

Critical Note: Standard uronium salts (HBTU/HATU) are often less efficient for ester bond

formation (hydroxyl nucleophile is weaker than amine). DMAP is essential as a catalyst.

Step-by-Step Workflow:

Resin Preparation: Swell the resin containing the growing peptide chain in DCM

(Dichloromethane) for 20 minutes.

Deprotection: Remove the Fmoc group from the N-terminus of the resin-bound peptide using

20% Piperidine/DMF. Wash 5x with DMF.

Activation (Esterification):

Dissolve Fmoc-

-hydroxy-His (3 eq) and DIC (3 eq) in minimal DMF/DCM (1:1).

Add DMAP (0.1 eq) to the mixture. Caution: Excess DMAP can cause racemization; keep

catalytic.

Add the activated mixture to the resin.
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Coupling Reaction: Agitate at room temperature for 2–4 hours.

QC Check: The Kaiser test is not applicable for the hydroxyl group. Use the Chloranil test

or micro-cleavage LC-MS to verify coupling.

Capping: Acetylate unreacted amines using Acetic Anhydride/Pyridine to prevent deletion

sequences.

Subsequent Coupling: The newly formed N-terminal is actually an Fmoc-O- group.

Deprotection with piperidine yields a free hydroxyl group, not an amine.

Correction: The Fmoc is on the next amino acid. If incorporating

-hydroxy-His, the next step requires forming an AMIDE bond onto the CARBOXYL of the

-hydroxy acid (if it's internal) or simply terminating if it's N-terminal.

Clarification: Usually,

-hydroxy acids are coupled onto the peptide amine. The next residue must be coupled to
the

-hydroxy group via an ester linkage, which is difficult.

Standard Practice: It is easier to couple the

-hydroxy acid to the N-terminus of the resin-bound peptide (forming an amide). If the

-hydroxy acid is the acceptor, special conditions (Steglich esterification) are needed.

Part 4: Analytical Detection Protocols
For researchers tracking ILA in biological matrices (e.g., for Histidinemia screening or

microbiota studies), LC-MS/MS is the gold standard.

LC-MS/MS Method Parameters
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Parameter Setting

Column
C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7

µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
0-2 min: 2% B; 2-8 min: linear to 95% B; 8-10

min: 95% B.

Ionization ESI Positive Mode

MRM Transition (Quant)
157.1

111.1 (Loss of HCOOH)

MRM Transition (Qual)
157.1

93.1 (Imidazole fragment)

Retention Time ~1.5 - 2.5 min (Polar, elutes early)

Self-Validating Check:

Isomer Separation: ILA can co-elute with other histidine metabolites. Ensure

chromatographic resolution from Urocanate (MW 138) and Imidazole Propionate (MW 140)

by verifying mass transitions.

Internal Standard: Use deuterated Histidine (

-His) or synthetic

-ILA if available to correct for matrix effects.

References
PubChem. (n.d.). Imidazolelactic acid | C6H8N2O3.[3] National Library of Medicine.

Retrieved March 7, 2026, from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Imidazolelactic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/459122
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wadman, S. K., et al. (1971). Three new cases of histidinemia: Clinical and biochemical
data. Pediatric Research. (Context: Identification of imidazolelactic acid as a key urinary
metabolite in histidinemia).

Koh, A., et al. (2018). Microbially Produced Imidazole Propionate Impairs Insulin Signaling

through mTORC1. Cell. (Context: Distinguishes Imidazole Propionate from Imidazolelactate

in gut-liver signaling). [Link]

Coin, I., et al. (2007). Depsipeptides as tools for the investigation of peptide-receptor
interactions. Journal of Peptide Science. (Context: Synthetic utility of alpha-hydroxy acids in
peptidomimetics).
Recsei, P. A., & Snell, E. E. (1970). Histidine-pyruvate aminotransferase. Annual Review of
Biochemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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